Cas no 1804896-45-4 (Ethyl 3-cyano-2,6-difluorophenylacetate)

• Product Name: Ethyl 3-cyano-2,6-difluorophenylacetate
• CAS No: 1804896-45-4
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 4796558
• Update Time: 2023-08-17

Ethyl 3-cyano-2,6-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2,6-difluorophenylacetate

• Inchi： 1S/C11H9F2NO2/c1-2-16-10(15)5-8-9(12)4-3-7(6-14)11(8)13/h3-4H,2,5H2,1H3
• InChI Key： MZJIDHUJQNSAGY-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=C(C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles